Cas no 474535-59-6 (Daphnezomine M)

Daphnezomine M structure
Daphnezomine M structure
Product Name:Daphnezomine M
CAS No:474535-59-6
MF:C22H35NO2
MW:345.518806695938
CID:6672191
Update Time:2024-03-02

Daphnezomine M Chemical and Physical Properties

Names and Identifiers

    • (-)-Daphnezomine M
    • Daphnezomine M
    • Inchi: 1S/C22H35NO2/c1-13(2)14-6-10-20(3)15-7-11-21-9-4-5-16(21)22(20,12-8-17(24)25)18(14)23-19(15)21/h13-16,18-19,23H,4-12H2,1-3H3,(H,24,25)/t14-,15-,16-,18+,19-,20+,21-,22+/m1/s1
    • InChI Key: VWORJFAFBYIQNV-HBLSAEDPSA-N
    • SMILES: C(C(O)=O)C[C@@]12[C@@H]3CCC[C@@]43[C@H]3[C@H]([C@]1(C)CC[C@H](C(C)C)[C@@H]2N3)CC4

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • XLogP3: 5.327
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